1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide;hydrochloride

• IUPAC Name: 1-amino-3-(difluoromethyl)cyclobutane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C6H10F2N2O.ClH/c7-4(8)3-1-6(10,2-3)5(9)11;/h3-4H,1-2,10H2,(H2,9,11);1H
• InChI Key: QJLFLFDORVQIHR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(C(=O)N)N)C(F)F.Cl
• Molecular Formula: C6H11ClF2N2O
• Molecular Weight: 200.61 g/mol

Description

Molecular Structure Analysis

The InChI code for “1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide;hydrochloride” is 1S/C5H9F2N.ClH/c6-4(7)5(8)2-1-3-5;/h4H,1-3,8H2;1H. This code provides a standard way to encode the molecular structure using text.

Scientific Research Applications

Tumor Imaging and Detection

1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide;hydrochloride has significant applications in the field of tumor imaging. A key study involved the synthesis of a fluorine-18 labeled version of this compound for positron emission tomography (PET), demonstrating its potential as a tumor-avid amino acid (Shoup & Goodman, 1999). Additionally, its analogues, such as syn- and anti-1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid (FMACBC), have shown promise in imaging brain tumors, highlighting the compound's relevance in oncological research (Martarello et al., 2002).

Synthesis and Structural Studies

This compound also features in various synthesis and structural studies. For example, research has focused on the stereoselective synthesis of its derivatives, providing insights into its molecular structure and flexibility (Izquierdo et al., 2005). The synthesis of chiral cyclobutane-containing peptide dendrimers is another area of exploration, highlighting the compound's potential in creating highly functionalized molecular structures (Gutiérrez-Abad et al., 2010).

Applications in Peptide and Amino Acid Research

The compound has found use in the development of monofluoro-substituted amino acids for solid-state 19F NMR distance measurements in membrane-bound peptides, indicating its utility in detailed structural analysis of peptides (Tkachenko et al., 2014). Additionally, the synthesis of trifluoromethyl-substituted analogues of 1-amino-cyclobutane-1-carboxylic acid, which includes 1-amino-3-(trifluoromethyl) cyclobutanecarboxylic and 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acids, showcases the compound's versatility in creating various biochemically significant derivatives (Radchenko et al., 2009).

Other Research Areas

Other research areas include the development of methods for improved synthesis of related compounds, which are crucial for their practical application in scientific research (McConathy et al., 2003). Studies on the intrinsic conformational properties of 1-aminocyclobutane-1-carboxylic acid derivatives, including quantum mechanical calculations and molecular dynamics simulations, provide deeper insights into the molecular behavior of these compounds (Casanovas et al., 2006).